1-[(dimethylamino)sulfonyl]-N-{2-[methyl(4-methylphenyl)amino]ethyl}-3-piperidinecarboxamide

• IUPAC Name: N-[2-(N,4-dimethylanilino)ethyl]-1-(dimethylsulfamoyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H30N4O3S/c1-15-7-9-17(10-8-15)21(4)13-11-19-18(23)16-6-5-12-22(14-16)26(24,25)20(2)3/h7-10,16H,5-6,11-14H2,1-4H3,(H,19,23)
• InChI Key: OJYXSTGXUDXYJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C)CCNC(=O)C2CCCN(C2)S(=O)(=O)N(C)C
• Molecular Formula: C18H30N4O3S
• Molecular Weight: 382.5 g/mol

Description

Synthesis Analysis

• Piperidine derivatives, including compounds similar to the one , have been synthesized and evaluated for various biological activities. These syntheses often involve complex chemical reactions and are designed to explore the potential pharmacological properties of these compounds (Walsh et al., 1990).

Molecular Structure Analysis

• The molecular structures of piperidine derivatives are characterized by X-ray crystallography and spectroscopic techniques. These analyses reveal important aspects like conformation, bond lengths, and angles, which are crucial for understanding the chemical and biological properties of these compounds (Naveen et al., 2015).

Chemical Reactions and Properties

• Piperidine derivatives participate in various chemical reactions, such as aromatic nucleophilic substitution, and have been explored for their reactivity with different amines. These reactions are significant for synthesizing derivatives with modified biological properties (Sekiguchi et al., 1988).

Physical Properties Analysis

• The physical properties, like solubility, melting points, and crystalline structure, are important for understanding the stability and applicability of these compounds in various environments. Such properties are typically determined through empirical studies and contribute to the compound's characterization (Yan & Gao, 2000).

Chemical Properties Analysis

• The chemical properties, including reactivity, stability, and interactions with other molecules, are crucial for potential therapeutic applications. Studies often involve computational and experimental approaches to predict and observe these properties (Hudson et al., 1987).